Cas no 182210-00-0 ((R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate)

• Product name: (R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate
• CAS No: 182210-00-0
• MF: C₁₄H₁₇NO₄
• MW: 263.28908
• MDL: MFCD09954285
• CID: 1030872
• PubChem ID: 688167

(R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate
• methyl (2R)-(benzyloxycarbonyl)pyrrolidine-2-carboxylate
• R-1-CBZ-Pyrrolidine-2-carboxylic acid Methyl Ester
• (+)-N-CARBOBENZYLOXY-D-PROLINE METHYL ESTER
• CB2-D-Pro-OME
• D-ZPROME
• MFCD09954285
• BLQYEDXWEDWCNJ-GFCCVEGCSA-N
• 1,2-Pyrrolidinedicarboxylic acid, 2-methyl 1-(phenylmethyl) ester, (2R)-
• 1-BENZYL 2-METHYL (2R)-PYRROLIDINE-1,2-DICARBOXYLATE
• (R)-1-cbz-pyrrolidine-2-carboxylic acid methyl ester
• 1-O-benzyl 2-O-methyl (2R)-pyrrolidine-1,2-dicarboxylate
• O1-benzyl O2-methyl pyrrolidine-1,2-dicarboxylate
• (R)-1,2-Pyrrolidinedicarboxylic acid, 2-methyl 1-(phenylmethyl) ester,
• 1,2-Pyrrolidinedicarboxylic acid, 2-methyl 1-(phenylmethyl) ester, (R)-
• AKOS015850885
• A812665
• (R)-1-Benzyl2-methylpyrrolidine-1,2-dicarboxylate
• CS-0016318
• 1-Cbz-D-proline methyl ester
• 182210-00-0
• SCHEMBL5525089
• I11769

• MDL： MFCD09954285
• Inchi： InChI=1S/C14H17NO4/c1-18-13(16)12-8-5-9-15(12)14(17)19-10-11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-10H2,1H3/t12-/m1/s1
• InChI Key： BLQYEDXWEDWCNJ-GFCCVEGCSA-N
• SMILES： COC(=O)[C@H]1CCCN1C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 263.11600
• Monoisotopic Mass: 263.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• PSA: 55.84000
• LogP: 1.89850

Additional information on (R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate

(R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate: A Comprehensive Overview

(R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate is a compound with the CAS number 182210-00-0. This molecule belongs to the class of dicarboxylates and features a unique structure that combines a pyrrolidine ring with benzyl and methyl substituents. The compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This article provides an in-depth analysis of its structure, properties, applications, and the latest research findings.

The molecular structure of (R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate is characterized by a five-membered pyrrolidine ring with two carboxylic acid groups attached at positions 1 and 2. The stereochemistry at position 1 is defined as (R), which plays a crucial role in determining the compound's physical and chemical properties. The benzyl group attached to position 1 introduces aromaticity and enhances the molecule's stability, while the methyl group at position 2 adds bulk and influences the overall geometry of the molecule. These structural features make it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of (R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate in asymmetric synthesis. Its chiral center allows for the formation of enantiomerically enriched products, which are highly sought after in drug discovery and development. For instance, researchers have utilized this compound as a chiral auxiliary in the synthesis of complex natural products and bioactive molecules. The ability to control stereochemistry during synthesis is a significant advantage in modern organic chemistry.

In addition to its role in asymmetric synthesis, (R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate has found applications in polymer chemistry. Its dicarboxylic acid functionality makes it an ideal candidate for polycondensation reactions, leading to the formation of high-performance polymers. These polymers exhibit excellent mechanical properties and thermal stability, making them suitable for use in advanced materials such as engineering plastics and high-temperature resins.

The synthesis of (R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate has been optimized through various methodologies. One common approach involves the cyclization of amino acids or related precursors under specific reaction conditions. This method ensures high yields and excellent stereochemical control. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of this process, reducing production costs and improving scalability.

From an environmental perspective, researchers are exploring the biodegradability and ecological impact of (R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate. Initial studies suggest that the compound exhibits moderate biodegradation rates under aerobic conditions, which is promising for its sustainable use in industrial applications. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, (R)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate (CAS No: 182210-00-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis, while its chiral properties make it indispensable in asymmetric catalysis. As research continues to uncover new uses and improve synthetic methods for this compound, its role in advancing science and technology is expected to grow significantly.